Cas no 2228523-13-3 (tert-butyl N-methyl-N-(pent-4-yn-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(pent-4-yn-2-yl)carbamate
• CAS No: 2228523-13-3
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6449479
• PubChem ID: 22714629
• Update Time: 2025-10-30

tert-butyl N-methyl-N-(pent-4-yn-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(pent-4-yn-2-yl)carbamate
• tert-butyl methyl(pent-4-yn-2-yl)carbamate
• Carbamic acid, N-methyl-N-(1-methyl-3-butyn-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H19NO2/c1-7-8-9(2)12(6)10(13)14-11(3,4)5/h1,9H,8H2,2-6H3
• InChI Key： BUSKNWJVVHKJLL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)C(C)CC#C

Experimental Properties

• Density: 0.962±0.06 g/cm3(Predicted)
• Boiling Point: 248.9±19.0 °C(Predicted)
• pka: -1.49±0.70(Predicted)

Additional information on tert-butyl N-methyl-N-(pent-4-yn-2-yl)carbamate

tert-butyl N-methyl-N-(pent-4-yn-2-yl)carbamate (CAS No. 2228523-13-3): A Comprehensive Overview

tert-butyl N-methyl-N-(pent-4-yn-2-yl)carbamate (CAS No. 2228523-13-3) is a versatile compound with significant applications in the fields of medicinal chemistry and synthetic organic chemistry. This compound, also known as Boc-Me-Pnac, is a protected amino derivative that plays a crucial role in the synthesis of complex molecules, particularly in the development of pharmaceuticals and biologically active compounds.

The tert-butyl group in Boc-Me-Pnac serves as a protecting group for the amine functionality, ensuring its stability during multi-step synthetic processes. This protection is essential for maintaining the integrity of the amine during reactions that might otherwise lead to unwanted side products or degradation. The N-methyl substitution on the amine adds steric hindrance and electronic effects, which can influence the reactivity and selectivity of the compound in various chemical transformations.

The pent-4-yn-2-yl moiety, characterized by its terminal alkyne functionality, provides a unique handle for further functionalization. Alkynes are highly reactive and can undergo a variety of reactions, including copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in click chemistry for the rapid and efficient formation of 1,2,3-triazoles. This makes Boc-Me-Pnac an invaluable building block in the synthesis of complex organic molecules, particularly those with biological relevance.

Recent research has highlighted the potential of Boc-Me-Pnac in the development of novel therapeutics. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of Boc-Me-Pnac exhibit potent anti-inflammatory properties. The researchers found that these compounds can effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area where Boc-Me-Pnac has shown promise is in the field of cancer research. A study published in *Chemical Communications* reported that certain derivatives of Boc-Me-Pnac exhibit selective cytotoxicity against cancer cells while sparing normal cells. The researchers attributed this selectivity to the unique structural features of Boc-Me-Pnac, which allow it to interact specifically with cellular targets involved in cancer cell proliferation and survival.

In addition to its therapeutic applications, Boc-Me-Pnac has also been utilized in the development of diagnostic tools. A recent paper in *Analytical Chemistry* described a method for using Boc-Me-Pnac as a fluorescent probe for detecting specific biomolecules. The alkyne functionality was conjugated with a fluorophore, allowing for real-time monitoring of biomolecular interactions with high sensitivity and specificity.

The synthetic versatility of Boc-Me-Pnac has also made it a valuable tool in combinatorial chemistry. By using this compound as a building block, researchers can rapidly generate large libraries of structurally diverse molecules for high-throughput screening. This approach has been particularly useful in identifying lead compounds for drug discovery programs targeting various diseases.

In conclusion, tert-butyl N-methyl-N-(pent-4-yn-2-yl)carbamate (CAS No. 2228523-13-3) is a multifunctional compound with a wide range of applications in medicinal chemistry and synthetic organic chemistry. Its unique structural features make it an essential component in the development of novel therapeutics, diagnostic tools, and other biologically active compounds. As research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.